(8aS)-8a-Bromoalbomitomycin A
(8aS)-8a-Bromoalbomitomycin A
Brand Name:
Vulcanchem
CAS No.:
132830-44-5
VCID:
VC0120276
InChI:
InChI=1S/C16H18BrN3O6/c1-6-9(24-2)12(22)14(17)8(5-26-13(18)23)15(25-3)10-7-4-19(15)16(14,11(6)21)20(7)10/h7-8,10H,4-5H2,1-3H3,(H2,18,23)/p+1/t7-,8-,10+,14-,15-,16+,20?/m1/s1
SMILES:
CC1=C(C(=O)C2(C(C3(C4C5N4C2(C1=O)[NH+]3C5)OC)COC(=O)N)Br)OC
Molecular Formula:
C16H19BrN3O6+
Molecular Weight:
429.247
(8aS)-8a-Bromoalbomitomycin A
CAS No.: 132830-44-5
Cat. No.: VC0120276
Molecular Formula: C16H19BrN3O6+
Molecular Weight: 429.247
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132830-44-5 |
|---|---|
| Molecular Formula | C16H19BrN3O6+ |
| Molecular Weight | 429.247 |
| IUPAC Name | [(1R,3S,4R,7R,8S,9S)-9-bromo-7,11-dimethoxy-12-methyl-10,13-dioxo-2-aza-6-azoniapentacyclo[7.4.0.01,6.02,4.03,7]tridec-11-en-8-yl]methyl carbamate |
| Standard InChI | InChI=1S/C16H18BrN3O6/c1-6-9(24-2)12(22)14(17)8(5-26-13(18)23)15(25-3)10-7-4-19(15)16(14,11(6)21)20(7)10/h7-8,10H,4-5H2,1-3H3,(H2,18,23)/p+1/t7-,8-,10+,14-,15-,16+,20?/m1/s1 |
| Standard InChI Key | IKZLWYIJXWIKPR-OXEMDJEWSA-O |
| SMILES | CC1=C(C(=O)C2(C(C3(C4C5N4C2(C1=O)[NH+]3C5)OC)COC(=O)N)Br)OC |
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